Cas no 1375474-47-7 (sodium 2-(1-methyl-1H-pyrazol-5-yl)formamidoacetate)

• Product Name: sodium 2-(1-methyl-1H-pyrazol-5-yl)formamidoacetate
• CAS No: 1375474-47-7
• MF: C₇H₁₀N₃NaO₃
• MW: 207.162372112274
• MDL: MFCD21602572
• CID: 5179500
• PubChem ID: 73994720
• Update Time: 2025-06-08

sodium 2-(1-methyl-1H-pyrazol-5-yl)formamidoacetate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-[(1-methyl-1H-pyrazol-5-yl)formamido]acetate
• sodium 2-(1-methyl-1H-pyrazol-5-yl)formamidoacetate

• MDL： MFCD21602572
• Inchi： 1S/C7H9N3O3.Na.H/c1-10-5(2-3-9-10)7(13)8-4-6(11)12;;/h2-3H,4H2,1H3,(H,8,13)(H,11,12);;
• InChI Key： VGVYHDCKSHYSPG-UHFFFAOYSA-N
• SMILES： C(C1=CC=NN1C)(=O)NCC(=O)O.[NaH]

Additional information on sodium 2-(1-methyl-1H-pyrazol-5-yl)formamidoacetate

Sodium 2-(1-Methyl-1H-Pyrazol-5-yl)formamidoacetate (CAS No. 1375474-47-7): An Overview

Sodium 2-(1-Methyl-1H-pyrazol-5-yl)formamidoacetate (CAS No. 1375474-47-7) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as sodium N-(1-methyl-1H-pyrazol-5-yl)glycinate, has garnered attention due to its potential therapeutic applications and unique chemical properties.

The molecular structure of sodium 2-(1-methyl-1H-pyrazol-5-yl)formamidoacetate consists of a pyrazole ring substituted with a methyl group and an amide functional group attached to an acetate moiety. The presence of the pyrazole ring, which is a common heterocyclic structure in many bioactive compounds, contributes to its biological activity. The sodium salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have explored the potential of sodium 2-(1-methyl-1H-pyrazol-5-yl)formamidoacetate in the treatment of various diseases. One notable area of research is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and Crohn's disease.

Another area of interest is its potential as an antiviral agent. A study conducted by a team at the University of California, Los Angeles (UCLA), demonstrated that sodium 2-(1-methyl-1H-pyrazol-5-yl)formamidoacetate has significant antiviral activity against several RNA viruses, including influenza and Zika viruses. The mechanism of action involves the inhibition of viral replication through interference with key viral enzymes.

In addition to its therapeutic applications, sodium 2-(1-methyl-1H-pyrazol-5-yl)formamidoacetate has been studied for its role in modulating cellular signaling pathways. Research published in the Biochemical Journal showed that this compound can activate specific G protein-coupled receptors (GPCRs), which are involved in various physiological processes such as pain sensation and neurotransmission. This property makes it a valuable tool for understanding GPCR biology and developing new drugs targeting these receptors.

The synthesis of sodium 2-(1-methyl-1H-pyrazol-5-yl)formamidoacetate has been optimized to improve yield and purity. A common synthetic route involves the reaction of 2-chloroacetic acid with N-(1-methyl-1H-pyrazol-5-yl)amine, followed by neutralization with sodium hydroxide to form the sodium salt. This process is efficient and scalable, making it suitable for industrial production.

The safety profile of sodium 2-(1-methyl-1H-pyrazol-5-yl)formamidoacetate has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

In conclusion, sodium 2-(1-methyl-1H-pyrazol-5-yl)formamidoacetate (CAS No. 1375474-47-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new therapeutic agents targeting inflammatory disorders, viral infections, and other diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.